Cas no 1805588-88-8 (3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine
• CAS No: 1805588-88-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880727
• Update Time: 2025-10-31

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-5(9)4-1-3(2-11)7(13)12-6(4)10/h1,5H,2,11H2,(H,12,13)
• InChI Key： IZCNYTWZQBFAPH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(N1)=O)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine: A Comprehensive Overview

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1805588-88-8) is a versatile compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating enzyme activity and its potential as a lead compound in drug discovery.

The molecular structure of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The presence of an amino group (-NH2) at position 3, a difluoromethyl group (-CF2H) at position 5, a fluoro group (-F) at position 6, and a hydroxyl group (-OH) at position 2 creates a highly functionalized molecule. These substituents contribute to the compound's unique physicochemical properties and biological activity.

Recent research has focused on the synthesis and characterization of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine. One study reported an efficient synthesis route involving multi-component reactions, which significantly improved the yield and purity of the compound. This method has been validated through rigorous spectroscopic analysis, including NMR and IR spectroscopy, confirming the compound's structure.

The biological activity of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, making it a potential candidate for therapeutic interventions. Additionally, the compound has shown selectivity towards certain receptor subtypes, which is crucial for minimizing off-target effects in drug development.

Another area of interest is the application of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine in agrochemicals. Recent studies have explored its role as a plant growth regulator, where it has been shown to enhance stress tolerance in crops under adverse environmental conditions. This dual functionality underscores the compound's versatility and broad applicability.

In terms of pharmacokinetics, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine exhibits favorable absorption and distribution profiles in preclinical models. Its metabolic stability has also been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, which is advantageous for oral drug delivery.

The environmental impact of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine has been another focus area. Studies have shown that the compound degrades efficiently under aerobic conditions, reducing its persistence in the environment. This attribute aligns with current regulatory requirements for eco-friendly chemical compounds.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1805588-88-8) represents a promising compound with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both pharmaceutical and agrochemical sectors.